Cas no 2091216-61-2 (2-azaspiro[4.5]decan-4-ylmethanol)

• Product Name: 2-azaspiro[4.5]decan-4-ylmethanol
• CAS No: 2091216-61-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 4774164
• Update Time: 2026-02-26

2-azaspiro[4.5]decan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-azaspiro[4.5]decan-4-yl)methanol
• 2-azaspiro[4.5]decan-4-ylmethanol

• Inchi： 1S/C10H19NO/c12-7-9-6-11-8-10(9)4-2-1-3-5-10/h9,11-12H,1-8H2
• InChI Key： PARUENKJNNDQFM-UHFFFAOYSA-N
• SMILES： OCC1CNCC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Additional information on 2-azaspiro[4.5]decan-4-ylmethanol

Introduction to 2-azaspiro[4.5]decan-4-ylmethanol (CAS No. 2091216-61-2) and Its Emerging Applications in Chemical Biology

The compound 2-azaspiro[4.5]decan-4-ylmethanol, identified by the CAS number 2091216-61-2, represents a structurally unique molecule that has garnered significant attention in the field of chemical biology and drug discovery. Its distinctive spirocyclic framework, combined with the presence of an azacycloalkane moiety, positions it as a versatile scaffold for developing novel bioactive molecules. This introduction delves into the molecular characteristics, synthetic pathways, and the latest research applications of this compound, highlighting its potential in addressing complex biological challenges.

The molecular structure of 2-azaspiro[4.5]decan-4-ylmethanol consists of a spirocyclic core formed by the fusion of a five-membered nitrogen-containing heterocycle with a decane ring. This arrangement introduces rigidity to the molecule while allowing for conformational flexibility, which is often critical for binding to biological targets. The presence of a hydroxymethyl group at the 4-position further enhances its functional diversity, enabling modifications through various chemical reactions such as esterification, etherification, or phosphorylation.

In recent years, spirocyclic compounds have emerged as a promising class of scaffolds in medicinal chemistry due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. The nitrogen-containing azacycloalkane moiety in 2-azaspiro[4.5]decan-4-ylmethanol is particularly noteworthy, as it can interact with biological targets through hydrogen bonding and π-stacking interactions. These features have made it an attractive building block for designing small-molecule inhibitors and modulators.

One of the most compelling aspects of 2-azaspiro[4.5]decan-4-ylmethanol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer and inflammatory disorders. The spirocyclic core of this compound can be tailored to fit into the ATP-binding pockets of kinases, thereby inhibiting their activity. Recent studies have demonstrated that derivatives of 2-azaspiro[4.5]decan-4-ylmethanol exhibit potent inhibitory effects against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs).

Moreover, the hydroxymethyl group at the 4-position provides a handle for further derivatization, allowing researchers to optimize potency and selectivity. For instance, by introducing fluorine atoms or other electron-withdrawing groups adjacent to the hydroxymethyl group, it is possible to enhance binding affinity while minimizing off-target effects. These modifications are essential for developing drug candidates that meet stringent pharmacological requirements.

The synthesis of 2-azaspiro[4.5]decan-4-ylmethanol involves multi-step organic transformations that highlight its synthetic accessibility. One common approach begins with the formation of the spirocyclic core through a cycloaddition reaction between an azadiene derivative and an appropriate alkene precursor. Subsequent functionalization steps, such as reduction and hydroxylation, yield the target molecule in good yields and purity. These synthetic strategies underscore the compound's feasibility for large-scale production and further structural elaboration.

Recent advances in computational chemistry have also contributed to the exploration of 2-azaspiro[4.5]decan-4-ylmethanol's potential applications. Molecular docking studies have revealed that this compound can interact with various biological targets with high specificity, including protein-protein interaction domains and enzyme active sites. These findings provide valuable insights into its mechanism of action and guide the design of more effective derivatives.

In addition to its kinase inhibition properties, 2-azaspiro[4.5]decan-4-ylmethanol has shown promise in other therapeutic areas. For example, its ability to modulate G protein-coupled receptors (GPCRs) has been explored in preclinical studies aimed at treating neurological disorders such as depression and anxiety. The spirocyclic scaffold's unique conformational flexibility allows it to dock into GPCR binding pockets effectively, potentially leading to novel therapeutic agents.

The growing interest in 2-azaspiro[4.5]decan-4-ylmethanol has spurred numerous research initiatives across academic institutions and pharmaceutical companies. Collaborative efforts are underway to optimize synthetic routes, explore novel derivatives, and evaluate their biological activity in vitro and in vivo. These endeavors are expected to yield groundbreaking discoveries that could revolutionize drug development strategies.

As our understanding of complex biological systems continues to evolve, compounds like 2-azaspiro[4.5]decan-4-ylmethanol will play an increasingly pivotal role in addressing unmet medical needs. Their unique structural features and versatile functionalization capabilities make them ideal candidates for developing next-generation therapeutics that target disease-causing pathways with high precision.